Cas no 781646-88-6 (Ergostane-3,6,15,24,28-pentol; (3β,5α,6α,15β,24S)-form)
781646-88-6 structure
Product Name:Ergostane-3,6,15,24,28-pentol; (3β,5α,6α,15β,24S)-form
CAS No:781646-88-6
MF:C28H50O5
MW:466.693609714508
CID:6759392
Update Time:2024-03-03
Ergostane-3,6,15,24,28-pentol; (3β,5α,6α,15β,24S)-form Chemical and Physical Properties
Names and Identifiers
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- 781646-88-6
- Ergostane-3,6,15,24,28-pentol; (3β,5α,6α,15β,24S)-form
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- Inchi: 1S/C28H50O5/c1-16(2)28(33,15-29)11-6-17(3)21-14-24(32)25-19-13-23(31)22-12-18(30)7-9-26(22,4)20(19)8-10-27(21,25)5/h16-25,29-33H,6-15H2,1-5H3
- InChI Key: URQOCKLOSGLGQT-UHFFFAOYSA-N
- SMILES: CC(C(CCC(C1C2(C(C3C(CC2)C2(C(CC(CC2)O)C(O)C3)C)C(O)C1)C)C)(CO)O)C
Computed Properties
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- XLogP3: 4.813
Ergostane-3,6,15,24,28-pentol; (3β,5α,6α,15β,24S)-form Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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